N-[1-(5-ethylpyrimidin-2-yl)piperidin-4-yl]-N-methylacetamide

• IUPAC Name: N-[1-(5-ethylpyrimidin-2-yl)piperidin-4-yl]-N-methylacetamide
• InChI: InChI=1S/C14H22N4O/c1-4-12-9-15-14(16-10-12)18-7-5-13(6-8-18)17(3)11(2)19/h9-10,13H,4-8H2,1-3H3
• InChI Key: HBMGINSJNUIUDE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C(N=C1)N2CCC(CC2)N(C)C(=O)C
• Molecular Formula: C14H22N4O
• Molecular Weight: 262.35 g/mol

Description

N-[1-(5-ethylpyrimidin-2-yl)piperidin-4-yl]-N-methylacetamide, also known as N-ethyl-N-methylacetamidopiperidine, is an organic compound commonly used in scientific research. It is a derivative of piperidine, a cyclic organic compound with an amide group, and is characterized by its low solubility in water. Its applications range from the synthesis of peptides to the study of enzyme inhibition and can be used in a variety of research areas such as biochemistry, physiology, pharmacology, and molecular biology.

Scientific Research Applications

N-[1-(5-ethylpyrimidin-2-yl)piperidin-4-yl]-N-methylacetamidethylacetamidopiperidine has a variety of scientific research applications. It can be used in the synthesis of peptides, which are important for the study of enzyme inhibition. It can also be used in the study of protein-protein interactions, which are important for understanding the biochemical and physiological effects of various drugs. Additionally, it can be used in the study of metabolic pathways and the regulation of gene expression.

Mechanism of Action

N-[1-(5-ethylpyrimidin-2-yl)piperidin-4-yl]-N-methylacetamidethylacetamidopiperidine acts as an inhibitor of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. By inhibiting the enzyme, the compound increases the levels of acetylcholine in the body, which can lead to a variety of physiological effects. It can also inhibit the enzyme tyrosine hydroxylase, which is involved in the synthesis of the neurotransmitter dopamine.
Biochemical and Physiological Effects
N-[1-(5-ethylpyrimidin-2-yl)piperidin-4-yl]-N-methylacetamidethylacetamidopiperidine has a variety of biochemical and physiological effects. It can increase the levels of the neurotransmitter acetylcholine, which can lead to increased alertness and improved memory. It can also increase the levels of the neurotransmitter dopamine, which can lead to improved mood and increased motivation. Additionally, it can increase the levels of the hormone adrenaline, which can lead to increased energy and alertness.

Advantages and Limitations for Lab Experiments

N-[1-(5-ethylpyrimidin-2-yl)piperidin-4-yl]-N-methylacetamidethylacetamidopiperidine has several advantages for use in lab experiments. It is relatively inexpensive and easy to obtain, and it has a low solubility in water, which makes it easy to work with. Additionally, it can be used in a variety of research areas, from biochemistry to physiology to pharmacology. However, it also has some limitations. It is not very stable in solution and can degrade over time, and it can also interact with other compounds in a solution, which can interfere with the results of experiments.

Future Directions

N-[1-(5-ethylpyrimidin-2-yl)piperidin-4-yl]-N-methylacetamidethylacetamidopiperidine has a variety of potential future applications. It could be used to study the effects of drugs on the nervous system, as well as to develop new drugs that target specific enzymes or proteins. Additionally, it could be used to study the effects of environmental toxins on the body, as well as to develop new methods of detoxification. It could also be used to study the effects of aging on the body, as well as to develop new treatments for age-related diseases. Finally, it could be used to study the effects of dietary supplements on the body, as well as to develop new supplements that target specific physiological processes.

Synthesis Methods

N-[1-(5-ethylpyrimidin-2-yl)piperidin-4-yl]-N-methylacetamidethylacetamidopiperidine can be synthesized using a variety of methods. One of the most common methods involves the reaction of ethyl acetate and piperidine in the presence of an acid catalyst. This reaction yields N-[1-(5-ethylpyrimidin-2-yl)piperidin-4-yl]-N-methylacetamidethylacetamidopiperidine as the main product. Other methods of synthesis include the reaction of ethyl acetate and piperidine with a base catalyst, the reaction of ethyl acetate and piperidine with a Grignard reagent, and the reaction of ethyl acetate and piperidine with a Lewis acid.